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Compound of Interest

Compound Name:
Sodium 4-bromobutane-1-

sulphonate

Cat. No.: B3053404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium 4-bromobutane-1-sulfonate is a bifunctional molecule utilized as a chemical

intermediate and alkylating agent in various research and development applications. This

technical guide provides an in-depth overview of its chemical properties, a detailed synthesis

protocol, and its applications, particularly in the context of drug development and proteomics.

The information is presented to be a valuable resource for scientists and researchers in the life

sciences.

Chemical and Physical Properties
Sodium 4-bromobutane-1-sulfonate is a sodium salt of 4-bromobutane-1-sulfonic acid. Its

structure incorporates a reactive bromoalkane group and a highly polar sulfonate group,

rendering it a versatile reagent in both aqueous and organic media.

Table 1: Chemical and Physical Properties of Sodium 4-bromobutane-1-sulfonate
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Property Value Reference

CAS Number 53535-08-3 [1]

Molecular Formula C₄H₈BrNaO₃S [1][2]

Molecular Weight 239.06 g/mol [1]

Appearance White to off-white solid

Solubility Soluble in water

Synonyms

Sodium 4-

bromobutanesulfonate, 4-

Bromo-1-butanesulfonic acid

sodium salt

[1][2]

Synthesis of Sodium 4-bromobutane-1-sulfonate
The synthesis of Sodium 4-bromobutane-1-sulfonate can be achieved through a nucleophilic

substitution reaction between 1,4-dibromobutane and sodium sulfite. The sulfite ion acts as a

nucleophile, displacing one of the bromide ions from the butane chain.

Experimental Protocol: Synthesis
This protocol is adapted from the synthesis of a similar compound, sodium 2-

bromoethanesulfonate.

Materials:

1,4-dibromobutane

Sodium sulfite (anhydrous)

Ethanol (95%)

Water (deionized)

Round-bottom flask
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Reflux condenser

Stirrer

Heating mantle

Evaporating dish

Büchner funnel and flask

Procedure:

In a round-bottom flask equipped with a reflux condenser and a stirrer, prepare a solution of

sodium sulfite in water.

Add a molar excess of 1,4-dibromobutane to the flask. The excess dibromobutane helps to

minimize the formation of the disubstituted product, 1,4-butanedisulfonate.

Add 95% ethanol to the reaction mixture to increase the solubility of the 1,4-dibromobutane.

Heat the mixture to reflux with constant stirring. The reaction is typically carried out for

several hours.

After the reflux period, arrange the apparatus for distillation and remove the excess 1,4-

dibromobutane and ethanol.

Transfer the remaining aqueous solution to an evaporating dish and evaporate to dryness.

Extract the Sodium 4-bromobutane-1-sulfonate from the solid residue with hot 95% ethanol.

The desired product is soluble in hot ethanol, while the inorganic salts (sodium bromide and

unreacted sodium sulfite) have limited solubility.

Cool the ethanolic solution to induce crystallization of the Sodium 4-bromobutane-1-

sulfonate.

Collect the crystals by vacuum filtration using a Büchner funnel and wash with a small

amount of cold ethanol.
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Dry the purified crystals in a vacuum oven.
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Figure 1. Synthetic workflow for Sodium 4-bromobutane-1-sulfonate.

Applications in Drug Development and Research
Sodium 4-bromobutane-1-sulfonate serves as a key building block in the synthesis of more

complex molecules and as a tool for modifying biomolecules.[3]

Alkylating Agent
The presence of the bromoalkane functional group makes Sodium 4-bromobutane-1-sulfonate

an effective alkylating agent. It can participate in nucleophilic substitution reactions, typically via

an S(_N)2 mechanism, where a nucleophile attacks the carbon atom bonded to the bromine,

leading to the displacement of the bromide ion.
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Figure 2. General S(_N)2 reaction mechanism.

Modification of Proteins
A significant application of Sodium 4-bromobutane-1-sulfonate is in the alkylation of cysteine

residues in proteins.[4][5] The sulfhydryl group of cysteine is a potent nucleophile that can react

with the electrophilic carbon of the bromobutane moiety. This modification is useful in

proteomics for several purposes:

Blocking Cysteine Residues: To prevent the formation of disulfide bonds, which can interfere

with protein digestion and mass spectrometry analysis.[6]

Introducing a Sulfonate Group: The attachment of the butane-1-sulfonate group introduces a

negatively charged, water-soluble moiety onto the protein. This can be used to alter the

protein's solubility or to introduce a handle for further modifications.

Experimental Protocol: Alkylation of Cysteine Residues
in a Protein
This protocol provides a general framework for the alkylation of cysteine residues in a purified

protein sample.

Materials:
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Purified protein solution

Sodium 4-bromobutane-1-sulfonate

Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) for reduction

Buffer (e.g., Tris-HCl, pH 8.0)

Desalting column or dialysis tubing

Procedure:

Reduction of Disulfide Bonds:

Dissolve the protein in the buffer to a final concentration of 1-10 mg/mL.

Add a reducing agent (e.g., 10 mM DTT or 5 mM TCEP) to the protein solution.

Incubate at 37-56°C for 1 hour to ensure complete reduction of all disulfide bonds.

Alkylation:

Prepare a stock solution of Sodium 4-bromobutane-1-sulfonate in the same buffer.

Add the alkylating agent to the reduced protein solution. A 2 to 10-fold molar excess of the

alkylating agent over the reducing agent is typically used.

Incubate the reaction mixture in the dark at room temperature for 1 hour.

Quenching and Purification:

Quench the reaction by adding a small amount of a thiol-containing reagent like DTT or β-

mercaptoethanol to react with the excess alkylating agent.

Remove the excess reagents and byproducts by desalting chromatography or dialysis

against a suitable buffer.

Verification of Alkylation:
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The success of the alkylation can be verified by mass spectrometry. The mass of the

modified cysteine residues will increase by the mass of the 4-sulfobutane group

(C₄H₈O₃S).
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Figure 3. Experimental workflow for protein cysteine alkylation.

Intermediate in Organic Synthesis
Sodium 4-bromobutane-1-sulfonate is a valuable intermediate for the synthesis of various

organic compounds. The bromide can be displaced by a wide range of nucleophiles to
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introduce the butane-1-sulfonate moiety into a target molecule. This is particularly useful in the

synthesis of pharmaceutical intermediates and other specialty chemicals where the introduction

of a water-soluble, charged group is desired.[3][7]

Safety and Handling
Sodium 4-bromobutane-1-sulfonate should be handled in a well-ventilated area, and

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn. As an alkylating agent, it should be considered potentially hazardous and

contact with skin and eyes should be avoided. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Sodium 4-bromobutane-1-sulfonate is a versatile reagent with important applications in

chemical synthesis and the life sciences. Its bifunctional nature allows for its use as an

alkylating agent to modify biomolecules and as a building block for the synthesis of more

complex structures. The protocols and information provided in this guide are intended to assist

researchers in utilizing this compound effectively and safely in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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